Cas no 1219805-70-5 (2,3,4-Trichlorobiphenyl-2',3',4',5',6'-d5)

• Product Name: 2,3,4-Trichlorobiphenyl-2',3',4',5',6'-d5
• CAS No: 1219805-70-5
• MF: C₁₂H₇Cl₃
• MW: 262.573788881302
• CID: 1066234
• Update Time: 2023-04-05

2,3,4-Trichlorobiphenyl-2',3',4',5',6'-d5 Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trichlorobiphenyl-2′,3′,4′,5′,6′-d5
• 2,3,4-Trichlorobiphenyl-2',3',4',5',6'-d5

• Inchi： 1S/C12H7Cl3/c13-10-7-6-9(11(14)12(10)15)8-4-2-1-3-5-8/h1-7H/i1D,2D,3D,4D,5D
• InChI Key： IUYHQGMDSZOPDZ-RALIUCGRSA-N
• SMILES： C1(C2=C([2H])C([2H])=C([2H])C([2H])=C2[2H])=CC=C(Cl)C(Cl)=C1Cl

Computed Properties

• Exact Mass: 260.993
• Monoisotopic Mass: 260.993
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9